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Compound of Interest

(2R,3R)-3-HYDROXY-D-
ISOVALINE

Cat. No.: B115035

Compound Name:

CAS Number: 152786-28-2

This technical guide addresses the chemical compound (2R,3R)-3-HYDROXY-D-ISOVALINE.
Despite its defined chemical structure and assigned CAS number, publicly available in-depth
technical data, including detailed experimental protocols, specific biological activities, and
established signaling pathways, is notably scarce. This document summarizes the available
information and provides a general context for researchers, scientists, and drug development
professionals interested in this specific stereoisomer of 3-hydroxyisovaline.

Physicochemical Properties

Specific experimentally determined physicochemical properties for (2R,3R)-3-HYDROXY-D-
ISOVALINE are not readily available in the reviewed literature. However, predicted data for a
related stereoisomer, (2S,3R)-3-HYDROXY-L-ISOVALINE, can offer some insight into the
general characteristics of this class of compounds. It is crucial to note that these are predictions
for a different molecule and should be treated with caution.
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Predicted Value for (2S,3R)-3-HYDROXY-

Property

L-ISOVALINE
Molecular Formula C5H11NO3
Molar Mass 133.15 g/mol
Boiling Point 317.3+32.0°C
Density 1.240 + 0.06 g/cm3
pKa 2.23+0.14

Synthesis and Experimental Protocols

Detailed, peer-reviewed synthesis protocols specifically for (2R,3R)-3-HYDROXY-D-
ISOVALINE are not described in the accessible literature. The synthesis of specific
stereoisomers of amino acids typically involves asymmetric synthesis or chiral resolution
techniques. Researchers aiming to synthesize this compound may need to develop a novel
synthetic route or adapt existing methods for similar hydroxy amino acids.

Due to the lack of specific experimental protocols for this compound, a generalized workflow for
the analysis of amino acid stereoisomers is presented below. This serves as a conceptual
guide for researchers who may be working with this or related compounds.
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Figure 1. A generalized experimental workflow for the synthesis and analysis of a novel amino
acid stereoisomer.

Biological Activity and Signaling Pathways

There is no specific information available in the scientific literature regarding the biological
activity or the signaling pathways associated with (2R,3R)-3-HYDROXY-D-ISOVALINE.
Research on the broader class of non-proteinogenic amino acids, including isovaline, suggests
potential roles in neuroscience and as building blocks in peptide synthesis. However, the
specific effects of the (2R,3R) stereochemistry remain uninvestigated.

Given the lack of data, any exploration of the biological role of this compound would require de
novo screening and investigation. A hypothetical workflow for such an investigation is outlined
below.
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Figure 2. A conceptual workflow for investigating the biological activity and signaling pathways
of a novel compound.

Conclusion

(2R,3R)-3-HYDROXY-D-ISOVALINE is a chemically defined entity with a registered CAS
number. However, a comprehensive review of publicly accessible scientific databases and
literature reveals a significant gap in our knowledge regarding its synthesis, physicochemical
properties, and biological function. The information presented here is intended to provide a
starting point for researchers and highlights the need for foundational research to characterize
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this specific stereoisomer. Future studies would be necessary to elucidate its properties and
potential applications in drug discovery and development.

 To cite this document: BenchChem. [(2R,3R)-3-HYDROXY-D-ISOVALINE: A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b115035#2r-3r-3-hydroxy-d-isovaline-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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